3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(4-methoxyphenyl)piperazin-1-yl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C28H31N5O3S2
• Molecular Weight: 549.7 g/mol
• IUPAC Name: (5Z)-3-butyl-5-[[2-[4-(4-methoxyphenyl)piperazin-1-yl]-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C28H31N5O3S2/c1-4-5-12-33-27(35)23(38-28(33)37)18-22-25(29-24-19(2)7-6-13-32(24)26(22)34)31-16-14-30(15-17-31)20-8-10-21(36-3)11-9-20/h6-11,13,18H,4-5,12,14-17H2,1-3H3/b23-18-
• InChI Key: NTCMJKJVQOUQBY-NKFKGCMQSA-N
• Isomeric SMILES: CCCCN1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)N4CCN(CC4)C5=CC=C(C=C5)OC)/SC1=S
• Canonical SMILES: CCCCN1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)N4CCN(CC4)C5=CC=C(C=C5)OC)SC1=S

Description

Systematic Nomenclature and Molecular Composition

The IUPAC name of this compound, (5Z)-3-(butan-2-yl)-5-({2-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-2-sulfanylidene-1,3-thiazolidin-4-one , systematically delineates its structure through hierarchical descriptors. The name begins with the thiazolidinone core (1,3-thiazolidin-4-one), followed by substituents at positions 3 (sec-butyl), 5 (methylidene-linked pyrido-pyrimidine), and 2 (thione group). The pyrido[1,2-a]pyrimidin-4-one moiety is further substituted at position 2 with a 4-(4-methoxyphenyl)piperazinyl group and at position 9 with a methyl group.

Molecular Formula : $$ \text{C}{27}\text{H}{29}\text{N}{5}\text{O}{3}\text{S}_{2} $$
Molecular Weight : 535.7 g/mol

Structural Components :

Component	Position	Functional Groups
Thiazolidinone core	Central	4-oxo, 2-thioxo, 3-sec-butyl
Pyrido-pyrimidine	Fused	4-oxo, 9-methyl, 2-piperazinyl
Piperazine substituent	Side	4-(4-methoxyphenyl)

The Z-configuration of the methylidene bridge (C=CH) is critical for maintaining planar geometry, enabling π-π stacking interactions with biological targets.

Biological Activity

The compound 3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(4-methoxyphenyl)piperazin-1-yl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (hereafter referred to as "the compound") is a complex organic molecule with significant potential in medicinal chemistry. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Structural Characteristics

The compound's structure is characterized by:

• Thiazolidine ring : This moiety is known for its diverse biological activities, including anticancer properties.
• Pyrido[1,2-a]pyrimidin-4-one core : This structure is often associated with various pharmacological effects.
• Piperazine group : Known for enhancing solubility and bioavailability of drugs.

Molecular Formula and Properties

Property	Value
Molecular Formula	C24H24N4O2S2
Molecular Weight	464.6 g/mol
IUPAC Name	(5Z)-3-butyl-5-[[4-oxo-2-(2-phenylethylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
CAS Number	578724-22-8

Anticancer Properties

Research has indicated that compounds with thiazolidine structures exhibit notable anticancer activity. For instance, derivatives of thiazolidin have been shown to induce apoptosis in cancer cell lines such as HeLa cells through both extrinsic and intrinsic pathways . The compound's structural features may enhance its efficacy against various cancer types.

The biological activity of the compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have been reported to inhibit protein tyrosine phosphatase 1B (PTP1B), which plays a crucial role in insulin signaling and cancer progression .
• Apoptosis Induction : The compound may trigger apoptotic pathways in cancer cells, leading to reduced cell viability .
• Insulin Sensitization : Some thiazolidine derivatives have demonstrated insulin-sensitizing effects, which could be beneficial in metabolic disorders like type 2 diabetes .

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds:

• Anticancer Activity : A study on thiazolidin derivatives revealed that specific compounds significantly inhibited cell growth in various cancer cell lines, with IC50 values ranging from 6.09 µM to 15.22 µM against different targets .
• Metabolic Disorders : Another investigation highlighted the ability of thiazolidin derivatives to improve glucose uptake in insulin-resistant models, suggesting potential applications in diabetes management .

Comparative Analysis

The compound's biological activity can be compared with similar thiazolidine derivatives:

Compound Name	IC50 (µM)	Activity Type
Compound A	6.09	PTP1B Inhibition
Compound B	15.22	Anticancer Activity
Compound C	0.8	Insulin Sensitization

Scientific Research Applications

The compound 3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(4-methoxyphenyl)piperazin-1-yl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule with potential applications in various scientific fields, particularly in medicinal chemistry and pharmacology. This article explores its applications based on available research findings.

Chemical Properties and Structure

The compound is characterized by a thiazolidin core, which is known for its diverse biological activities. Its structure includes multiple functional groups that contribute to its potential pharmacological effects. The molecular formula is $C_{23}H_{29}N_5O_2S$, indicating a complex arrangement of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms.

Anticancer Activity

Research has highlighted the potential of thiazolidin derivatives in anticancer therapy. For instance, compounds similar to the one have been synthesized and evaluated for their activity against various cancer cell lines. Studies have shown that these derivatives exhibit moderate to significant cytotoxic effects on human cancer cells, suggesting their role as potential anticancer agents .

Antimicrobial Properties

The compound's thiazolidin structure has been linked to antimicrobial activity. Various studies indicate that derivatives of thiazolidin exhibit antibacterial effects against both Gram-positive and Gram-negative bacteria. For example, N-derivatives of thiazolidin compounds have demonstrated superior antibacterial activity compared to standard antibiotics like ampicillin . This suggests that the compound could be explored further as an antimicrobial agent.

Anticonvulsant Effects

Compounds containing thiazolidin rings have also been investigated for anticonvulsant properties. In particular, research indicates that certain thiazolidin derivatives can effectively inhibit seizures in animal models, making them candidates for developing new anticonvulsant medications .

Enzyme Inhibition

The compound may serve as a scaffold for designing inhibitors of specific enzymes involved in disease processes. For instance, thiazolidin derivatives have been studied as inhibitors of protein tyrosine phosphatase 1B (PTP1B), an enzyme implicated in diabetes and obesity. Some derivatives exhibited promising inhibitory activity, which could lead to the development of therapeutic agents targeting metabolic disorders .

Case Study 1: Anticancer Evaluation

A series of thiazolidin derivatives were synthesized and tested for their anticancer properties against various human cancer cell lines. The results indicated that certain compounds exhibited IC50 values significantly lower than standard chemotherapeutic agents, highlighting their potential as effective anticancer drugs.

Case Study 2: Antimicrobial Screening

In a study focusing on the antimicrobial efficacy of thiazolidin derivatives, researchers synthesized several new compounds and tested them against a panel of bacterial strains. The findings showed that some derivatives had MIC values lower than those of conventional antibiotics, suggesting their potential as novel antimicrobial agents.

Summary Table of Applications

Application Area	Description	Example Findings
Anticancer Activity	Potential to inhibit cancer cell proliferation	Moderate cytotoxicity against various cancer cell lines
Antimicrobial Effects	Effective against Gram-positive and Gram-negative bacteria	Superior activity compared to ampicillin
Anticonvulsant Effects	Potential use in seizure prevention	Effective in animal models for seizure inhibition
Enzyme Inhibition	Inhibitors for PTP1B and other enzymes related to metabolic disorders	Promising IC50 values indicating effective inhibition

Comparison with Similar Compounds

Structural Modifications in Piperazine and Thiazolidinone Moieties

Key analogs differ in substituents on the piperazine ring and thiazolidinone group, influencing physicochemical and pharmacological properties:

Compound	Piperazine Substituent	Thiazolidinone Substituent	Molecular Weight (g/mol)	Key Features
Target Compound	4-(4-Methoxyphenyl)	3-Butyl	~616.8*	Balanced lipophilicity; metabolic stability via methoxy group
Analog 1 ()	4-Ethyl	3-(sec-Butyl)	~590.7*	Reduced steric bulk; higher polarity
Analog 2 ()	4-Benzyl	3-(2-Methoxyethyl)	~622.7*	Enhanced hydrophilicity; benzyl may hinder receptor access

*Estimated based on molecular formulas.

Key Observations:

• The methoxy group may slow oxidative metabolism compared to ethyl or benzyl groups, extending half-life .
• Thiazolidinone Modifications: The 3-butyl chain in the target compound offers moderate hydrophobicity, while the 2-methoxyethyl group in Analog 2 introduces polarity, possibly improving aqueous solubility .

Aromaticity and Electronic Effects

All compounds share a pyrido[1,2-a]pyrimidin-4-one core, a conjugated aromatic system that stabilizes the molecule via π-electron delocalization. The thioxo group in the thiazolidinone ring enhances electron withdrawal, polarizing the C=S bond and influencing reactivity in nucleophilic substitutions .

Electronic Comparison:

• Target Compound : The 4-methoxyphenyl group donates electrons via resonance, activating the piperazine ring for electrophilic interactions.

Preparation Methods

Formylation at Position 3

Introducing the formyl group at position 3 requires directed ortho-metalation (DoM). The pyrido[1,2-a]pyrimidin-4-one is first protected at the N1 position using a tert-butoxycarbonyl (Boc) group. Subsequent lithiation with lithium diisopropylamide (LDA) at -78°C in tetrahydrofuran (THF) enables regioselective formylation upon treatment with dimethylformamide (DMF). Deprotection under acidic conditions yields 3-formyl-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one, a critical intermediate for subsequent Knoevenagel condensation.

Introduction of the 4-(4-Methoxyphenyl)piperazin-1-yl Group

Functionalization at position 2 of the pyrido[1,2-a]pyrimidin-4-one core with the 4-(4-methoxyphenyl)piperazin-1-yl substituent is achieved via nucleophilic aromatic substitution (NAS). The intermediate 3-formyl-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is chlorinated at position 2 using phosphorus oxychloride (POCl₃) under reflux, yielding 2-chloro-3-formyl-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one. This chloride reacts with 1-(4-methoxyphenyl)piperazine in dimethylformamide (DMF) at 80–100°C in the presence of potassium carbonate (K₂CO₃) as a base. The reaction proceeds via an SNAr mechanism, displacing the chloride with the piperazine nitrogen.

Synthesis of the 3-Butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene Fragment

The thiazolidinone moiety is synthesized through alkylation and condensation steps. Rhodanine (2-thioxo-4-thiazolidinone) serves as the starting material. Alkylation of the N3 position with 1-bromobutane in the presence of sodium hydride (NaH) in dry tetrahydrofuran (THF) yields 3-butyl-2-thioxo-4-thiazolidinone. The active methylene group at C5 is then engaged in a Knoevenagel condensation with the formyl group of the pyrido[1,2-a]pyrimidin-4-one intermediate.

Knoevenagel Condensation

The condensation between 3-butyl-2-thioxo-4-thiazolidinone and 2-[4-(4-methoxyphenyl)piperazin-1-yl]-3-formyl-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is conducted in anhydrous ethanol or toluene using piperidine or ammonium acetate as a catalyst. The reaction is heated under reflux for 4–6 hours, facilitating the formation of the (Z)-configured exocyclic double bond via dehydration. The stereochemical outcome is influenced by steric and electronic factors, with the Z isomer predominating due to intramolecular hydrogen bonding between the thioxo group and the pyrido nitrogen.

Purification and Characterization

The crude product is isolated by acidifying the reaction mixture to pH 3–4 with dilute hydrochloric acid, precipitating the target compound. Recrystallization from a mixture of N,N-dimethylformamide (DMF) and water (2:1 v/v) yields pure 3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(4-methoxyphenyl)piperazin-1-yl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one as a crystalline solid. Characterization via nuclear magnetic resonance (NMR) spectroscopy confirms the Z configuration of the exocyclic double bond (δ 7.2–7.4 ppm for the vinyl proton), while high-resolution mass spectrometry (HRMS) validates the molecular formula (C₂₈H₂₉N₅O₃S₂).

Optimization and Challenges

Key challenges in the synthesis include ensuring regioselectivity during formylation and achieving high stereochemical purity in the Knoevenagel step. Microwave-assisted synthesis has been explored to reduce reaction times and improve yields. For instance, irradiating the Knoevenagel reaction at 100°C for 20 minutes enhances the yield to 78% compared to 65% under conventional heating. Additionally, green chemistry approaches using ionic liquids or aqueous media are under investigation to minimize environmental impact .